Cas no 620935-32-2 (1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-
• CAS No: 620935-32-2
• MF: C₁₅H₁₂ClN₃
• MW: 269.728881835938
• CID: 1635246
• Update Time: 2024-08-30

1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-(4-methylphenyl)-
• 1H-1,2,4-Triazole, 5-(4-chlorophenyl)-3-(4-methylphenyl)-

• Inchi： 1S/C15H12ClN3/c1-10-2-4-11(5-3-10)14-17-15(19-18-14)12-6-8-13(16)9-7-12/h2-9H,1H3,(H,17,18,19)
• InChI Key： NELHLQMMHXTKSP-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Cl)C=C2)=NC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 269.07216

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 467.4±55.0 °C(Predicted)
• PSA: 41.57
• pka: 8.92±0.40(Predicted)